2-[(3-chloro-4-methylphenyl)amino]-6-phenyl-4(3H)-pyrimidinone
Overview
Description
2-[(3-chloro-4-methylphenyl)amino]-6-phenyl-4(3H)-pyrimidinone, also known as CMPD1, is a small molecule inhibitor that has been extensively studied in the field of cancer research. It has been found to have potential therapeutic applications as an anticancer agent due to its ability to inhibit the growth and proliferation of cancer cells.
Mechanism of Action
2-[(3-chloro-4-methylphenyl)amino]-6-phenyl-4(3H)-pyrimidinone works by inhibiting the activity of the protein kinase CK2, which is involved in the regulation of various cellular processes, including cell proliferation, apoptosis, and DNA repair. By inhibiting CK2 activity, 2-[(3-chloro-4-methylphenyl)amino]-6-phenyl-4(3H)-pyrimidinone disrupts the signaling pathways that are involved in cancer cell survival and proliferation, leading to the death of cancer cells.
Biochemical and Physiological Effects:
2-[(3-chloro-4-methylphenyl)amino]-6-phenyl-4(3H)-pyrimidinone has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a process that leads to programmed cell death. It also inhibits the activity of various proteins that are involved in the regulation of cell cycle progression, DNA repair, and cell survival.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[(3-chloro-4-methylphenyl)amino]-6-phenyl-4(3H)-pyrimidinone in lab experiments include its ability to selectively target cancer cells, its low toxicity, and its potential as a therapeutic agent for the treatment of cancer. However, one limitation of using 2-[(3-chloro-4-methylphenyl)amino]-6-phenyl-4(3H)-pyrimidinone in lab experiments is that it can be difficult to synthesize and purify, which can make it challenging to obtain sufficient quantities for use in experiments.
Future Directions
There are several future directions for the study of 2-[(3-chloro-4-methylphenyl)amino]-6-phenyl-4(3H)-pyrimidinone. One area of research is focused on developing more efficient synthesis methods for 2-[(3-chloro-4-methylphenyl)amino]-6-phenyl-4(3H)-pyrimidinone, which would make it more accessible for use in lab experiments. Another area of research is focused on identifying the specific signaling pathways that are targeted by 2-[(3-chloro-4-methylphenyl)amino]-6-phenyl-4(3H)-pyrimidinone, which would provide a better understanding of its mechanism of action. Additionally, there is ongoing research to determine the potential therapeutic applications of 2-[(3-chloro-4-methylphenyl)amino]-6-phenyl-4(3H)-pyrimidinone for the treatment of various types of cancer.
Scientific Research Applications
2-[(3-chloro-4-methylphenyl)amino]-6-phenyl-4(3H)-pyrimidinone has been extensively studied in the field of cancer research. It has been found to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways that are involved in cancer cell survival and proliferation. This makes it a potential therapeutic agent for the treatment of various types of cancer.
properties
IUPAC Name |
2-(3-chloro-4-methylanilino)-4-phenyl-1H-pyrimidin-6-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClN3O/c1-11-7-8-13(9-14(11)18)19-17-20-15(10-16(22)21-17)12-5-3-2-4-6-12/h2-10H,1H3,(H2,19,20,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZWYIGAHFYPIDF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC2=NC(=CC(=O)N2)C3=CC=CC=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(3-Chloro-4-methylphenyl)amino]-6-phenyl-3,4-dihydropyrimidin-4-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.